Cas no 1805059-21-5 (4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide
• CAS No: 1805059-21-5
• MF: C₆H₅F₂IN₂O₃S
• MW: 350.081779241562
• CID: 4887217
• Update Time: 2025-06-15

4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide

• Inchi： 1S/C6H5F2IN2O3S/c7-5(8)2-1-3(12)11-6(9)4(2)15(10,13)14/h1,5H,(H,11,12)(H2,10,13,14)
• InChI Key： ZIKUCTRAEUPIQZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(N1)=O)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: -0.7
• Topological Polar Surface Area: 97.6

Additional information on 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide

Comprehensive Overview of 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide (CAS No. 1805059-21-5)

4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide (CAS No. 1805059-21-5) is a specialized sulfonamide derivative with a unique pyridine backbone, attracting significant attention in pharmaceutical and agrochemical research. This compound features a difluoromethyl group, a hydroxy substituent, and an iodine atom, which contribute to its distinct chemical reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in designing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel bioactive molecules.

The structural complexity of 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide makes it a valuable intermediate in organic synthesis. Its iodo-substituted pyridine core allows for versatile cross-coupling reactions, a hot topic in modern click chemistry and medicinal chemistry. Recent studies highlight its potential in catalyst-free reactions, a trend gaining traction due to sustainability concerns. As the industry shifts toward green chemistry, this compound’s reactivity under mild conditions positions it as a candidate for eco-friendly synthesis routes.

In the context of biomedical applications, 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide has shown promise in structure-activity relationship (SAR) studies. Its sulfonamide moiety is often associated with carbonic anhydrase inhibition, a mechanism explored for treating conditions like glaucoma and cancer. With the rise of personalized medicine, researchers are investigating its derivatives for targeted therapies, addressing frequent search queries such as "new sulfonamide drugs 2024" and "fluorinated pyridine applications."

From an analytical chemistry perspective, the compound’s UV-active hydroxy group and halogenated structure facilitate detection via HPLC and mass spectrometry. This aligns with the increasing use of high-throughput screening in drug development. Laboratories focusing on metabolite identification or impurity profiling may find this compound particularly useful, as it can serve as a reference standard for method validation.

The agrochemical sector also benefits from 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide, where its fluorine-rich structure enhances pesticide stability and bioavailability. With global searches for "next-gen crop protection chemicals" surging, this compound’s potential as a herbicide intermediate warrants further exploration. Its iodine substituent could enable novel mode-of-action herbicides, addressing weed resistance challenges.

In material science, the compound’s heterocyclic framework and electron-withdrawing groups make it intriguing for organic electronics. As interest grows in flexible semiconductors and OLED materials, researchers are examining its charge transport properties. This intersects with popular queries like "fluorinated materials for electronics," highlighting its multidisciplinary relevance.

Handling 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide requires standard laboratory safety protocols, given its reactive functional groups. Proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to preserve its stability. These precautions align with the broader emphasis on chemical safety best practices, a recurring theme in scientific forums.

In summary, 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonamide (CAS No. 1805059-21-5) represents a versatile building block with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique molecular architecture and alignment with industry trends ensure continued research interest, making it a compound to watch in the coming years.